Cas no 1805207-64-0 (2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-5-methanol)
2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-5-methanol Chemical and Physical Properties
Names and Identifiers
-
- 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-5-methanol
-
- Inchi: 1S/C7H6F2INO2/c8-6(9)5-4(13)1-3(2-12)7(10)11-5/h1,6,12-13H,2H2
- InChI Key: MMAPHTIPYDHAEP-UHFFFAOYSA-N
- SMILES: IC1=C(CO)C=C(C(C(F)F)=N1)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 173
- XLogP3: 1
- Topological Polar Surface Area: 53.4
2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-5-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029030543-250mg |
2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-5-methanol |
1805207-64-0 | 95% | 250mg |
$1,038.80 | 2022-04-01 | |
| Alichem | A029030543-500mg |
2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-5-methanol |
1805207-64-0 | 95% | 500mg |
$1,701.85 | 2022-04-01 | |
| Alichem | A029030543-1g |
2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-5-methanol |
1805207-64-0 | 95% | 1g |
$2,923.95 | 2022-04-01 |
2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-5-methanol Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-5-methanol
Professional Introduction to 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-5-methanol (CAS No. 1805207-64-0)
2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-5-methanol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1805207-64-0, is a pyridine derivative featuring a unique structural configuration that makes it particularly valuable for synthetic chemistry and drug discovery applications. The presence of both difluoromethyl and iodo substituents, along with hydroxyl and methanol functional groups, endows this molecule with distinct chemical properties that are exploited in various biochemical pathways and medicinal chemistry strategies.
The compound's molecular structure is characterized by a pyridine core, which is a common scaffold in many biologically active molecules. The difluoromethyl group is particularly noteworthy as it introduces electron-withdrawing effects that can modulate the reactivity and binding affinity of the molecule. This feature is often leveraged in the design of enzyme inhibitors and receptor antagonists, where precise control over electronic properties is crucial. Additionally, the iodo substituent serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are widely employed in constructing complex molecular architectures.
The hydroxyl and methanol groups in 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-5-methanol contribute to the compound's solubility and reactivity in polar environments, making it suitable for various biochemical assays and drug delivery systems. These functional groups can also participate in hydrogen bonding interactions, which are essential for the binding of small molecules to biological targets. The combination of these features makes this compound a promising candidate for further exploration in medicinal chemistry.
In recent years, there has been growing interest in the development of novel antiviral and anticancer agents derived from pyridine derivatives. The structural motifs present in 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-5-methanol have shown promise in several preclinical studies. For instance, related compounds have been investigated for their potential to inhibit viral proteases and kinases, which are critical enzymes in the replication cycles of pathogens such as influenza and HIV. The difluoromethyl group has been particularly effective in enhancing the metabolic stability and bioavailability of drug candidates, while the iodo substituent allows for facile derivatization into more complex structures with improved pharmacological profiles.
The compound's utility extends beyond antiviral applications. It has also been explored as a building block for the synthesis of small-molecule inhibitors targeting various cancer-related pathways. The pyridine core is a common feature in many kinase inhibitors, and modifications to this scaffold can lead to significant improvements in binding affinity and selectivity. Additionally, the presence of both hydroxyl and methanol groups provides multiple points of interaction with biological targets, allowing for fine-tuning of pharmacokinetic properties. Recent studies have demonstrated that derivatives of this compound can modulate signaling pathways involved in cell proliferation and apoptosis, making them attractive candidates for further development.
The synthetic accessibility of 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-5-methanol is another factor contributing to its appeal in pharmaceutical research. The availability of this intermediate allows chemists to rapidly explore diverse structural analogs without having to start from scratch. This flexibility is particularly valuable in high-throughput screening campaigns, where large libraries of compounds need to be generated efficiently. The ability to introduce various substituents at different positions on the pyridine ring enables researchers to optimize properties such as solubility, permeability, and metabolic stability.
The use of computational methods has further enhanced the utility of this compound in drug discovery. Molecular modeling techniques can predict how modifications to the structure will affect binding interactions with biological targets. By leveraging these tools, researchers can design derivatives with improved potency and reduced off-target effects. Additionally, virtual screening algorithms can rapidly identify promising candidates from large databases of compounds, streamlining the process of hit identification.
In conclusion, 2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-5-methanol (CAS No. 1805207-64-0) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it valuable for designing novel therapeutic agents targeting various diseases, including cancer and viral infections. The combination of synthetic accessibility, functional diversity, and computational predictability positions this compound as a cornerstone in modern drug discovery efforts.
1805207-64-0 (2-(Difluoromethyl)-3-hydroxy-6-iodopyridine-5-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)